Bis(tri-n-butylstannyloxy)dimethylsilane

• CAS No.: 21130-74-5
• Molecular Formula: C26H60O2SiSn2
• Molecular Weight: 670.3 g/mol
• IUPAC Name: dimethyl-bis(tributylstannyloxy)silane
• InChI: InChI=1S/6C4H9.C2H6O2Si.2Sn/c6*1-3-4-2;1-5(2,3)4;;/h6*1,3-4H2,2H3;1-2H3;;/q;;;;;;-2;2*+1
• InChI Key: AXGCGNQXBRIXFT-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)O[Si](C)(C)O[Sn](CCCC)(CCCC)CCCC

Description

Bis(tri-n-butylstannyloxy)dimethylsilane is a useful research compound. Its molecular formula is C26H60O2SiSn2 and its molecular weight is 670.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hexabutyldistannoxane (2 equiv.) was slowly added dropwise with stirring to dimethyldichlorosilane (19), followed by heating to 180° C. for 4 hours and vacuum distillation to give bis(tri-n-butylstannyloxy)dimethylsilane 24. Equimolar amounts of 23 and 24 in THF were stirred at room temperature for 4 hours before cyclosiloxane 25 was isolated by distillation.